molecular formula C13H10ClN3 B8328406 1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine

1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine

Cat. No.: B8328406
M. Wt: 243.69 g/mol
InChI Key: FNMDLLNQCUDMRG-UHFFFAOYSA-N
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Description

1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C13H10ClN3 and its molecular weight is 243.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10ClN3

Molecular Weight

243.69 g/mol

IUPAC Name

1-benzyl-4-chloropyrazolo[3,4-b]pyridine

InChI

InChI=1S/C13H10ClN3/c14-12-6-7-15-13-11(12)8-16-17(13)9-10-4-2-1-3-5-10/h1-8H,9H2

InChI Key

FNMDLLNQCUDMRG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C3=NC=CC(=C3C=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (60 ml) and phosphorus pentachloride (20 mg) were added to 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine (13.8 g) and the mixture was refluxed under heating for 2 hours. After completion of the reaction, phosphorus oxychloride was distilled away under reduced pressure and the residue obtained was poured into ice water. The mixture was neutralized with 2N aqueous solution of sodium hydroxide and the resultant crystals were collected by filtration. After drying, the crystals were recrystallized from ethyl acetate-hexane to give 13.5 g of 1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine.
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